Cas no 2171429-25-5 (5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid)
5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
- EN300-1576043
- 2171429-25-5
- 5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylpentanoic acid
-
- Inchi: 1S/C25H30N2O5/c1-16(11-12-24(29)30)14-26-23(28)13-17(2)27-25(31)32-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22H,11-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)/t16?,17-/m0/s1
- InChI Key: WOMPMKBQMLKHJW-DJNXLDHESA-N
- SMILES: O(C(N[C@@H](C)CC(NCC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 438.21547206g/mol
- Monoisotopic Mass: 438.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 11
- Complexity: 632
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 105Ų
5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1576043-0.05g |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylpentanoic acid |
2171429-25-5 | 0.05g |
$2829.0 | 2023-05-23 | ||
| Enamine | EN300-1576043-0.1g |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylpentanoic acid |
2171429-25-5 | 0.1g |
$2963.0 | 2023-05-23 | ||
| Enamine | EN300-1576043-0.25g |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylpentanoic acid |
2171429-25-5 | 0.25g |
$3099.0 | 2023-05-23 | ||
| Enamine | EN300-1576043-0.5g |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylpentanoic acid |
2171429-25-5 | 0.5g |
$3233.0 | 2023-05-23 | ||
| Enamine | EN300-1576043-1.0g |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylpentanoic acid |
2171429-25-5 | 1g |
$3368.0 | 2023-05-23 | ||
| Enamine | EN300-1576043-2.5g |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylpentanoic acid |
2171429-25-5 | 2.5g |
$6602.0 | 2023-05-23 | ||
| Enamine | EN300-1576043-5.0g |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylpentanoic acid |
2171429-25-5 | 5g |
$9769.0 | 2023-05-23 | ||
| Enamine | EN300-1576043-10.0g |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylpentanoic acid |
2171429-25-5 | 10g |
$14487.0 | 2023-05-23 | ||
| Enamine | EN300-1576043-50mg |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylpentanoic acid |
2171429-25-5 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1576043-100mg |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylpentanoic acid |
2171429-25-5 | 100mg |
$2963.0 | 2023-09-24 |
5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
Comprehensive Overview of 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS No. 2171429-25-5)
The compound 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS No. 2171429-25-5) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers often search for "Fmoc-protected amino acids" or "peptide synthesis reagents" to understand its applications, reflecting its relevance in modern drug discovery and biotechnology.
In recent years, the demand for custom peptide synthesis has surged due to advancements in personalized medicine and therapeutic peptides. The 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid plays a pivotal role in these fields, as its Fmoc group ensures high purity and yield during synthesis. Questions like "how to optimize peptide yield" or "best Fmoc removal conditions" are frequently explored, highlighting its technical significance. This compound is also critical for developing targeted drug delivery systems, a hot topic in nanomedicine.
The CAS No. 2171429-25-5 compound is particularly notable for its stereospecificity, with the (3S) configuration ensuring precise molecular interactions. This attribute is crucial for designing enzyme inhibitors or receptor agonists, areas where users often search for "chiral amino acid derivatives." Additionally, its 4-methylpentanoic acid moiety enhances lipophilicity, a property sought after in blood-brain barrier penetration studies—a trending focus in neuropharmacology.
From an SEO perspective, keywords like "buy Fmoc-amino acid derivatives" or "CAS 2171429-25-5 supplier" are highly searched, underscoring its commercial demand. The compound’s compatibility with automated peptide synthesizers further aligns with the growing interest in "high-throughput peptide production." Its stability under mild acidic conditions also makes it a preferred choice for post-synthetic modifications, a niche yet expanding area in biochemical research.
In summary, 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS No. 2171429-25-5) is a cornerstone in peptide chemistry, bridging gaps between academic research and industrial applications. Its versatility in protecting group strategies and biomolecular engineering ensures its continued prominence in answering today’s scientific challenges.
2171429-25-5 (5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)